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Compound of Interest

Compound Name: Coenzyme Q11

Cat. No.: B1434555

Disclaimer: The information provided herein is for guidance purposes only and does not
replace the need for a site-specific risk assessment and adherence to local, state, and federal
regulations. Researchers, scientists, and drug development professionals should always
consult their institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Initial searches for "Coenzyme Q11" did not yield specific results for a substance with that
designation. It is highly probable that this is a reference to Coenzyme Q10 (CoQ10), a widely
studied and commercially available compound. Coenzyme Q10, also known as Ubiquinone, is
a naturally occurring, vitamin-like substance present in most eukaryotic cells, primarily in the
mitochondria.[1][2] It is a key component of the electron transport chain and plays a crucial role
in cellular energy production (ATP synthesis).[3][4]

Safety and Hazard Assessment

According to safety data sheets (SDS), Coenzyme Q10 is not classified as a hazardous
substance.[5][6] It is not considered acutely toxic, corrosive, or an irritant to the skin or eyes.[5]
Furthermore, it is not classified as a mutagen, carcinogen, or reproductive toxicant.[5] Despite
its non-hazardous classification, proper laboratory hygiene and waste management practices
are essential.

Quantitative Data Summary
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Property Value Source
Chemical Formula C59H9004 [7]

CAS Number 303-98-0 [1]6][7]
EC Number 206-147-9 [51[7]
Appearance Orange-colored lipophile 1]

powder

Acute Toxicity (Oral, Rat) LD50 > 4000 mg/kg [6]
Acute Toxicity (Oral, Dog) LD50 > 8000 mg/kg [6]
Hazard Classification Not a DOT controlled material [61[7]

Experimental Protocols: Standard Disposal
Procedure

The following procedure is a general guideline for the disposal of Coenzyme Q10 in a
laboratory setting. This should be adapted to comply with institutional and local regulations.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.
2. Waste Segregation:

e Solid Waste:

o Collect unused or expired Coenzyme Q10 powder in a designated, clearly labeled waste

container.

o Contaminated materials such as weighing paper, spatulas, and empty product containers
should be treated as chemical waste. Place them in the same designated solid waste
container.

¢ Liquid Waste (Solutions):
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o If Coenzyme Q10 has been dissolved in a solvent, the entire solution must be disposed of
as chemical waste.

o The waste container should be appropriate for the solvent used and clearly labeled with
the contents, including "Coenzyme Q10" and the name of the solvent.

o Do not empty into drains or dispose of in regular trash.[8]

. Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

[e]

The words "Hazardous Waste" (or as required by your institution).

[e]

The full chemical name: "Coenzyme Q10"

o

Any solvents or other chemicals mixed with the Coenzyme Q10.

[¢]

The approximate quantity of waste.

The date the waste was first added to the container.

[¢]

. Storage of Waste:

Store waste containers in a designated satellite accumulation area.

Ensure containers are sealed to prevent spills or the release of dust.

Keep the storage area clean and organized.

. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the chemical waste.

Waste must be disposed of in accordance with national and local environmental control
regulations.[6][7]
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Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Coenzyme Q10.

(Start: Coenzyme Q10 Waste)

\4

Is the waste in solid or liquid form?

(Solid Waste (Powder, Contaminated ItemsD G_iquid Waste (Solution))

/

Glace in a labeled solid chemical waste containea Glace in a labeled liquid chemical waste container (solvent compatible)

\ /

(Store in designated satellite accumulation areza

Y
(Contact EHS for pickup and final disposaD

Click to download full resolution via product page

Caption: Coenzyme Q10 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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